
Technical Support Center: Sodium Hydroxide
(NaOH) Solution Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B104188 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

sodium hydroxide solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my sodium hydroxide (NaOH) solution's concentration decreasing over time?

A1: The concentration of NaOH solutions can decrease primarily due to the absorption of

carbon dioxide (CO₂) from the atmosphere.[1][2][3][4] NaOH reacts with CO₂ to form sodium

carbonate (Na₂CO₃), thus reducing the amount of free hydroxide ions in the solution.[2][5] The

chemical equation for this reaction is:

2NaOH + CO₂ → Na₂CO₃ + H₂O[5]

Additionally, if the solution is not stored in a tightly sealed container, it can absorb moisture

from the air, leading to dilution.[3][4][6]

Q2: What is the white precipitate forming in my NaOH solution?

A2: The white precipitate often observed in NaOH solutions is sodium carbonate (Na₂CO₃).[7]

Sodium carbonate is less soluble than sodium hydroxide in concentrated NaOH solutions and

will precipitate out as its concentration increases due to CO₂ absorption.[7][8]

Q3: How does storage container material affect NaOH solution stability?
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A3: The choice of storage container is critical. Sodium hydroxide solutions can slowly react

with silica in glass containers to form soluble silicates.[9][10][11] This process, known as

etching, can contaminate your solution and damage the glassware, especially with

concentrated or hot solutions.[11][12] For long-term storage, containers made of materials like

high-density polyethylene (HDPE) or other resistant plastics are recommended.[6][9]

Q4: What are the ideal storage conditions for NaOH solutions?

A4: To maintain stability, NaOH solutions should be stored in tightly sealed, chemically resistant

containers (e.g., HDPE) to minimize exposure to air.[6][9][13] The storage area should be cool

and dry.[13][14] Temperature control is also important; storing solutions at temperatures above

18°C (65°F) can help prevent crystallization, while avoiding excessive heat will slow down

potential degradation reactions.[9][15][16] For highly sensitive applications, using a container

with a CO₂ trap, such as one containing soda lime, can further limit carbonate formation.[1]

Q5: How often should I standardize my NaOH solution?

A5: Due to its relative instability, NaOH solutions should be standardized periodically to ensure

the accuracy of experimental results.[17] The frequency of standardization depends on the

concentration of the solution, storage conditions, and the sensitivity of your application. For

high-accuracy work, it is advisable to standardize the solution before each use or on a regular

weekly basis.
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Problem Possible Causes Suggested Solutions

Unexpectedly low titration

results

The concentration of the

NaOH solution has decreased.

This is likely due to the

absorption of atmospheric

CO₂. Standardize the solution

to determine its current

concentration and update your

calculations accordingly. For

future prevention, ensure the

solution is stored in a tightly

sealed container.[9]

Cloudiness or white precipitate

in the solution

Formation of sodium carbonate

(Na₂CO₃) precipitate.[7]

The solution has been

contaminated with CO₂. For

many applications, the

supernatant can be carefully

decanted or filtered to remove

the precipitate.[8] To prevent

this, store the solution in

airtight containers, preferably

plastic, or use a CO₂ trap.

Etching or "freezing" of glass

joints and stopcocks

Reaction of NaOH with silica in

the glass.[11]

Avoid long-term storage of

NaOH solutions in glass

containers, especially

volumetric glassware.[9][11]

Use plastic (e.g., polyethylene,

polypropylene) labware for

storage and handling when

possible.[18]

Solution crystallization at low

temperatures

The temperature has dropped

below the freezing point for

that specific NaOH

concentration.

Store the solution at a

controlled temperature,

generally above 18°C (65°F).

[9][15] If crystallization occurs,

gently warm and mix the

solution to redissolve the

crystals before use, and

consider re-standardizing.
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Visualizing NaOH Instability
Diagram 1: Reaction with Atmospheric Carbon Dioxide

The following diagram illustrates the primary chemical reaction leading to the instability of

sodium hydroxide solutions when exposed to air.
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Reactants

Products

2NaOH
(Sodium Hydroxide)

Na₂CO₃

(Sodium Carbonate)

+ CO₂

H₂O
(Water)

CO₂

(Atmospheric Carbon Dioxide)
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Start:
Unexpected Experimental Results

Is NaOH concentration in question?

Is there a precipitate in the solution?

No

Standardize NaOH Solution

Yes

Decant or Filter Solution

Yes

Review Storage Protocol:
- Airtight container?

- Appropriate material (plastic)?
- CO₂ trap needed?

No

Update Concentration in Calculations

Proceed with Experiment

Prepare Fresh Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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